Ethyl 1-Benzoylcyclopropanecarboxylate

• IUPAC Name: ethyl 1-benzoylcyclopropane-1-carboxylate
• InChI: InChI=1S/C13H14O3/c1-2-16-12(15)13(8-9-13)11(14)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key: BSICOONDGJJXCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC1)C(=O)C2=CC=CC=C2
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• CAS No.: 116195-48-3

Description

Ethyl 1-Benzoylcyclopropanecarboxylate is an organic compound with the molecular formula C13H14O3. It is a member of the ester family and is characterized by a cyclopropane ring bonded to a benzoyl group and an ethyl ester group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 1-Benzoylcyclopropanecarboxylate typically involves the cyclopropanation of an appropriate precursor. One common method is the reaction of ethyl diazoacetate with benzoyl chloride in the presence of a catalyst such as copper(I) chloride. The reaction proceeds via the formation of a diazo intermediate, which then undergoes cyclopropanation to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of automated systems for reagent addition and product isolation can improve efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: Ethyl 1-Benzoylcyclopropanecarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the ester group with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions.

Major Products:

Oxidation: Benzoylcyclopropanecarboxylic acid or benzoylcyclopropanone.

Reduction: Ethyl 1-benzoylcyclopropanol.

Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 1-Benzoylcyclopropanecarboxylate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It is used in the synthesis of specialty chemicals and materials

Mechanism of Action

The mechanism of action of Ethyl 1-Benzoylcyclopropanecarboxylate involves its interaction with specific molecular targets. The cyclopropane ring can undergo ring-opening reactions, which can lead to the formation of reactive intermediates. These intermediates can interact with biological molecules, leading to various biochemical effects. The benzoyl group can also participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

• Ethyl 1-Benzoylcyclopropane-1-carboxylate
• Cyclopropanecarboxylic acid
• Cyclopropyl methyl ketone

These compounds share structural similarities but differ in their functional groups and reactivity .

Synthesis routes and methods

Procedure details

To 1370 ml of acetonitrile were added ethyl benzoylacetate (49.9 g, 0.26 mol), 1,2-dibromomethane (48.8 g, 0.26 g) and anhydrous potassium carbonate (143.6 g, 1.04 mol) and the mixture was stirred under reflux for 18 h. After cooling, the reaction mixture was filtrated and concentrated. The residual solution (56.3 g) was purified by silica gel column chromatography (ethyl acetate/hexane=1/5) to give the title compound (38.7 g) as a colorless oil (yield 68%).